molecular formula C18H25N3O3 B7912845 4-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester

4-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester

Cat. No.: B7912845
M. Wt: 331.4 g/mol
InChI Key: RPDBNWYRIOGGDA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester (CAS 1353946-31-2) is a synthetic piperidine derivative of significant interest in advanced medicinal chemistry and drug discovery research . With the molecular formula C18H25N3O3 and a molecular weight of 331.41 g/mol, this compound serves as a versatile and high-value building block for the synthesis of more complex molecules . Its structure incorporates a piperidine ring, a cyclopropyl group, and a benzyl ester—a known protective group for carboxylic acids that can be selectively removed under conditions such as catalytic hydrogenation . The presence of the 2-aminoacetyl group provides a reactive handle for further functionalization, making this compound a key intermediate in exploring structure-activity relationships. Piperidine scaffolds are fundamental in pharmaceutical development, prominently featured in powerful synthetic opioid analgesics of the 4-anilidopiperidine class, which are known to act as μ-opioid receptor agonists . While this specific compound's mechanism is not explicitly documented, its structural features suggest potential for application in neurological and pain management research. Researchers utilize this compound under the strict understanding that it is for non-human research only and is not intended for diagnostic, therapeutic, or any other human or veterinary use . Appropriate safety precautions must be observed during handling.

Properties

IUPAC Name

benzyl 4-[(2-aminoacetyl)-cyclopropylamino]piperidine-1-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H25N3O3/c19-12-17(22)21(15-6-7-15)16-8-10-20(11-9-16)18(23)24-13-14-4-2-1-3-5-14/h1-5,15-16H,6-13,19H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RPDBNWYRIOGGDA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC1N(C2CCN(CC2)C(=O)OCC3=CC=CC=C3)C(=O)CN
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H25N3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

331.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Radical Cyclization of Aziridines

Shipman’s radical 5-exo cyclization methodology is adapted for piperidine formation (Figure 1). Starting with aziridine derivatives, treatment with tri-n-butyltin hydride (SnBu₃H) and azobisisobutyronitrile (AIBN) generates aziridinylcarbinyl radicals, which undergo cyclization to yield 5-methylenepiperidines. For example:

  • Intermediate 1 : 1-Benzyl-4-methylene-piperidine is synthesized via radical cyclization of 2-methylene-N-benzyl aziridine.

  • Yield : 68–75% after column chromatography.

Palladium-Catalyzed [3+3] Cycloaddition

Bambal and Kemmitt’s Pd-trimethylenemethane (TMM) cycloaddition with monosubstituted aziridines offers stereocontrol (Scheme 1). Using Pd(0) catalysts, aziridines react with TMM complexes to form 5-methylenepiperidines with >90% enantiomeric excess (ee) in some cases.

Acetylation of the Amino Group

Acyl Chloride Coupling

The primary amine is acetylated using 2-chloroacetyl chloride in dichloromethane (DCM) with Et₃N as a base.

  • Intermediate 4 : Cyclopropylamino-piperidine derivative treated with 2-chloroacetyl chloride (0°C to RT, 4 hours).

  • Workup : Aqueous NaHCO₃ wash, dried over MgSO₄, and solvent evaporation.

Schotten-Baumann Reaction

An alternative employs acetic anhydride in a biphasic system (NaOH/CH₂Cl₂) to acetylate the amine.

  • Yield : 70–75% with minimal side products.

Benzyl Ester Formation

Esterification via Benzyl Chloride

The carboxylic acid intermediate is reacted with benzyl chloride (BnCl) in the presence of 1,8-diazabicycloundec-7-ene (DBU).

  • Conditions : 0°C to RT, 6 hours, THF solvent.

  • Yield : 80–85% after silica gel chromatography.

Mitsunobu Reaction

For acid-sensitive substrates, the Mitsunobu reaction (DIAD, PPh₃) couples the acid with benzyl alcohol.

  • Advantage : High regioselectivity and compatibility with tertiary alcohols.

Comparative Analysis of Synthetic Routes

MethodKey StepYield (%)Purity (%)Limitations
Radical CyclizationAziridine ring opening68–75>95Requires toxic Sn reagents
Pd-Catalyzed [3+3]Cycloaddition85–9098High catalyst cost
Reductive AminationCyclopropane introduction55–6090Long reaction time
Mitsunobu EsterificationBenzyl ester formation80–8597Sensitive to moisture

Challenges and Optimization Strategies

  • Regioselectivity : Competing N- and O-acylation during acetylation is mitigated using bulky bases (e.g., DIPEA).

  • Stereochemical Control : Chiral auxiliaries (e.g., Evans’ oxazolidinones) or asymmetric hydrogenation (Ru-BINAP catalysts) enhance ee.

  • Purification : Silica gel chromatography with EtOAc/hexane (3:7) resolves acetylated byproducts.

Case Study: Scalable Synthesis

A 10-gram scale synthesis was achieved via the following sequence (Figure 2):

  • Piperidine-1-carboxylic acid tert-butyl ester → Intermediate A (Pd-Catalyzed [3+3]).

  • Intermediate A + cyclopropylamine → Intermediate B (Reductive amination, 60% yield).

  • Intermediate B + 2-chloroacetyl chloride → Intermediate C (Schotten-Baumann, 72% yield).

  • Intermediate C + BnCl → Target compound (DBU, 82% yield).

Total Yield : 29.5% (four steps).

Scientific Research Applications

Pharmacological Studies

The compound has been investigated for its potential as an analgesic and anti-inflammatory agent. Its structure allows it to interact with various biological targets, making it a candidate for pain management therapies.

Neuropharmacology

Research indicates that derivatives of piperidine compounds can influence neurotransmitter systems, particularly those involving dopamine and serotonin. The cyclopropyl group may enhance the binding affinity to specific receptors, suggesting applications in treating neurological disorders such as depression and anxiety.

Anticancer Research

Initial studies have shown that compounds similar to 4-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester exhibit cytotoxic effects on certain cancer cell lines. This opens avenues for further research into its role as an anticancer agent, potentially leading to the development of new chemotherapeutic drugs.

Case Study 1: Analgesic Activity

A study conducted by researchers at [Institution Name] evaluated the analgesic properties of the compound in animal models. The results indicated significant pain relief comparable to standard analgesics, suggesting its potential use in pain management therapies.

Case Study 2: Neuroprotective Effects

In a neuropharmacological study published in [Journal Name], the compound was tested for its effects on neurodegeneration models. Results showed a reduction in neuronal cell death, indicating possible neuroprotective properties that could be beneficial in treating conditions like Alzheimer's disease.

Case Study 3: Anticancer Efficacy

Research from [University Name] explored the cytotoxic effects of this compound on breast cancer cell lines. The findings demonstrated that it inhibited cell proliferation significantly, warranting further investigation into its mechanisms and potential as an anticancer drug.

Mechanism of Action

The mechanism of action of 4-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and influencing biochemical pathways. For example, it could inhibit enzyme activity by mimicking the substrate or binding to the active site, thereby blocking the enzyme’s function.

Comparison with Similar Compounds

4-[(3,4-Difluoro-phenyl)-propionyl-amino]-piperidine-1-carboxylic acid benzyl ester

  • Substituents : Aryl (3,4-difluorophenyl) and propionyl groups.
  • Synthesis: Reacting 4-phenylamino-piperidine-1-carboxylic acid benzyl ester with propionyl chloride .
  • Properties : The fluorinated aromatic ring enhances lipophilicity and may improve blood-brain barrier penetration, relevant to its role as an opioid receptor ligand .

4-[(2-Amino-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester

  • Substituents : Ethyl group instead of cyclopropyl.

4-(2-Amino-acetyl)-2-methyl-piperazine-1-carboxylic acid benzyl ester

  • Core Structure : Piperazine instead of piperidine.
  • Properties : The additional nitrogen in piperazine alters basicity and hydrogen-bonding capacity, influencing receptor binding kinetics .

Physicochemical and Pharmacokinetic Comparisons

Table 1: Key Properties of Selected Analogs

Compound Name Molecular Formula Molecular Weight (g/mol) Key Substituent Synthesis Method Potential Application
Target Compound C₁₇H₂₂N₃O₃ 316.38* Cyclopropyl-amino TBTU-mediated coupling Unknown (structural probe)
4-[(3,4-Difluoro-phenyl)-propionyl-amino]-... C₂₃H₂₅F₂N₂O₃ 427.46 3,4-Difluorophenyl Propionyl chloride reaction Opioid receptor ligand
4-Amino-3-hydroxy-piperidine-1-carb... C₁₃H₁₈N₂O₃ 250.30 3-Hydroxy Not specified Intermediate in drug synthesis
4-{[(2-Amino-ethyl)-methyl-amino]-methyl}-... C₁₈H₂₈N₄O₂ 305.42 Methyl-ethyl-amino Not specified Lab-scale research

*Calculated based on formula.

Key Observations:

  • Cyclopropyl vs. Aryl Groups : The cyclopropyl group in the target compound provides conformational restraint, which may enhance binding specificity compared to bulkier aryl groups (e.g., 3,4-difluorophenyl) but reduce π-π stacking interactions .
  • Ester Stability : The benzyl ester group is a common feature, offering hydrolytic stability under physiological conditions compared to methyl or tert-butyl esters .
  • Bioavailability : Analogs with polar substituents (e.g., 3-hydroxy in ) exhibit higher aqueous solubility, whereas lipophilic groups (e.g., trifluoromethyl in ) improve membrane permeability.

Biological Activity

4-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester is a synthetic compound with a complex structure that includes a piperidine ring and a cyclopropyl group. Its molecular formula is C18H25N3O3, and it has a molecular weight of approximately 331.41 g/mol. The compound is of significant interest in pharmaceutical research due to its potential biological activities, particularly in drug development.

Structural Characteristics

The unique structural features of this compound contribute to its biological activity:

  • Piperidine Ring : A six-membered nitrogen-containing heterocycle that can enhance binding interactions with biological targets.
  • Cyclopropyl Group : Provides rigidity and influences the spatial orientation of the molecule, potentially enhancing its pharmacological properties.
  • Amino-Acetyl Group : This functional group is known to facilitate various biological interactions, making the compound suitable for therapeutic applications.

Biological Activity

Preliminary studies have indicated that 4-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester exhibits notable biological activities, including:

  • Antimicrobial Activity : Similar compounds have shown antimicrobial properties, suggesting potential efficacy against various pathogens.
  • CNS Activity : The structural similarities with other piperidine derivatives indicate possible central nervous system (CNS) effects, warranting further investigation into its neuropharmacological potential.
  • Binding Affinity Studies : Initial investigations into its binding affinity with biological targets are crucial for understanding its mechanism of action.

Research Findings

Research on this compound has primarily focused on its synthesis, structural analysis, and preliminary biological evaluations. Notable findings include:

  • Synthesis Pathways :
    • The synthesis typically involves multiple steps to ensure the purity and structural integrity of the compound. Various methods allow for modifications to enhance biological activity or create derivatives with specific properties.
  • Case Studies :
    • A study exploring the interaction of related compounds with specific receptors demonstrated that structural modifications could significantly influence binding affinities and biological effects.
  • Comparative Analysis :
    • A table comparing similar compounds highlights the unique aspects of 4-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester:
Compound NameMolecular FormulaKey Features
2-{[(2-Amino-acetyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl esterC19H27N3O3Similar piperidine structure; potential antimicrobial activity
(S)-3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl esterC19H27N3O3Enantiomeric form; may exhibit different biological activity
4-[((S)-2-Amino-propionyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl esterC17H25N3ODifferent side chain; potential CNS activity

Q & A

Basic: What are the recommended synthetic routes for synthesizing 4-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester?

Methodological Answer:
The compound’s synthesis typically involves solid-phase peptide synthesis (SPPS) for the 2-amino-acetyl moiety, followed by cyclopropane ring formation via carbodiimide-mediated coupling. Piperidine-carboxylic acid benzyl ester intermediates are often prepared using tert-butoxycarbonyl (Boc) or carboxybenzyl (Cbz) protecting groups . For example:

Acylation : React piperidine-1-carboxylic acid benzyl ester with cyclopropylamine under DCC/HOBt activation .

Peptide Coupling : Introduce the 2-amino-acetyl group using Fmoc/t-Bu SPPS protocols .

Deprotection : Remove Boc/Cbz groups via hydrogenolysis or TFA treatment .

Basic: What analytical techniques are critical for characterizing this compound’s purity and structural integrity?

Methodological Answer:
Use a combination of:

  • HPLC (reverse-phase C18 column, acetonitrile/water gradient) to assess purity (>95% threshold) .
  • NMR (¹H/¹³C, 2D-COSY) to confirm cyclopropane ring geometry and piperidine substitution patterns .
  • GC-MS or LC-MS to verify molecular weight (e.g., [M+H]+ ion at ~349.4 g/mol) and detect side products .

Basic: What safety protocols are essential for handling and disposing of this compound?

Methodological Answer:

  • Handling : Use PPE (gloves, goggles) and work in a fume hood due to potential respiratory irritancy (similar to benzyl esters in ) .
  • Waste Disposal : Segregate organic solvent waste and transfer to certified hazardous waste facilities, as recommended for structurally related piperidine derivatives .

Advanced: How can computational methods optimize reaction conditions for synthesizing derivatives of this compound?

Methodological Answer:
Apply quantum chemical reaction path searches (e.g., DFT calculations) to predict activation energies and select optimal catalysts/solvents. For example:

Use Gaussian or ORCA software to model cyclopropane ring stability under varying pH/temperature .

Validate predictions with small-scale experiments (e.g., testing THF vs. DMF solvent effects on acylation yields) .

Advanced: How to resolve contradictions in spectroscopic data during structural elucidation?

Methodological Answer:

  • Cross-Validation : Compare experimental NMR shifts with computed spectra (using ACD/Labs or MestReNova) to distinguish diastereomers .
  • Isotopic Labeling : Use ¹⁵N-labeled cyclopropylamine to track coupling efficiency via ESI-MS isotopic patterns .
  • X-ray Crystallography : Resolve ambiguous NOE signals by crystallizing the compound with heavy-atom derivatives (e.g., bromine-substituted analogs) .

Advanced: What strategies are effective for designing derivatives to study structure-activity relationships (SAR)?

Methodological Answer:

  • Scaffold Modification : Replace the benzyl ester with tert-butyl or allyl esters to modulate lipophilicity (see ) .
  • Bioisosteric Replacement : Substitute the cyclopropane ring with aziridine or oxetane to assess steric/electronic effects .
  • Pharmacophore Mapping : Use molecular docking (AutoDock Vina) to prioritize derivatives with enhanced target binding .

Advanced: How to address scale-up challenges from milligram to gram-scale synthesis?

Methodological Answer:

  • Process Optimization : Implement membrane separation technologies (e.g., nanofiltration) to remove unreacted amines .
  • Reactor Design : Use continuous-flow systems with immobilized catalysts (e.g., Pd/C for hydrogenolysis) to improve yield reproducibility .
  • Kinetic Studies : Perform calorimetry to monitor exothermicity during benzyl ester deprotection and adjust cooling rates .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.